2-(4-iodophenyl)-4-{[(6-methoxy-1,3-benzothiazol-2-yl)amino]methylene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C19H15IN4O2S
• Molecular Weight: 490.3 g/mol
• IUPAC Name: 2-(4-iodophenyl)-4-[(E)-(6-methoxy-1,3-benzothiazol-2-yl)iminomethyl]-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C19H15IN4O2S/c1-11-15(18(25)24(23-11)13-5-3-12(20)4-6-13)10-21-19-22-16-8-7-14(26-2)9-17(16)27-19/h3-10,23H,1-2H3/b21-10+
• InChI Key: XOYVEKIXWHEGMS-UFFVCSGVSA-N
• Isomeric SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)I)/C=N/C3=NC4=C(S3)C=C(C=C4)OC
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)I)C=NC3=NC4=C(S3)C=C(C=C4)OC

Description

This compound belongs to the pyrazolone family, characterized by a five-membered lactam ring (pyrazol-3-one) with diverse substituents. Its structure includes:

• 5-Methyl group: A simple alkyl substituent that may influence solubility and metabolic stability.
• 4-{[(6-Methoxy-1,3-Benzothiazol-2-yl)Amino]Methylene}: A conjugated Schiff base linker connecting the pyrazolone core to a benzothiazole moiety. The 6-methoxy group on the benzothiazole contributes to electron-donating effects and hydrogen-bonding capacity.

Pyrazolones are known for their pharmacological versatility, including anti-inflammatory, antimicrobial, and anticancer activities . The benzothiazole component is frequently associated with bioactivity, particularly in targeting DNA or enzyme active sites .

Biological Activity

The compound 2-(4-iodophenyl)-4-{[(6-methoxy-1,3-benzothiazol-2-yl)amino]methylene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one (CAS No. 352544-46-8) is a pyrazole derivative that has garnered attention for its potential biological activities. This article explores its structure, synthesis, and various biological activities, particularly focusing on its anticancer, antimicrobial, and enzyme inhibition properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{15}IN_{4}O_{2}S$, with a molecular weight of approximately 490.32 g/mol. The compound features a complex structure that includes a pyrazole ring, a benzothiazole moiety, and an iodine substituent which may enhance its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step reactions including:

• Formation of the Pyrazole Ring : This can be achieved through condensation reactions involving appropriate hydrazones.
• Introduction of the Benzothiazole Moiety : This is generally done via cyclization reactions involving 2-aminothiophenol derivatives.
• Final Coupling : The final product is obtained through coupling reactions that incorporate the methoxy and iodophenyl groups.

Anticancer Activity

Recent studies have indicated that this compound exhibits significant anticancer properties. For example:

• Cytotoxicity Assays : The compound was tested against various cancer cell lines such as A549 (lung cancer) and HeLa (cervical cancer). Results showed an IC50 value of approximately 6.26 µM for A549 cells, indicating potent anticancer activity compared to standard chemotherapeutics like doxorubicin .

Cell Line	IC50 (µM)	Reference
A549	6.26
HeLa	6.48

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• In Vitro Studies : Tests against various bacterial strains demonstrated promising results, with notable inhibition zones observed in both Gram-positive and Gram-negative bacteria. This suggests potential applications in treating infections caused by resistant strains .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes:

• Dihydroorotate Dehydrogenase (DHODH) : It has been shown to inhibit DHODH, an enzyme critical in the de novo pyrimidine synthesis pathway, which is vital for rapidly dividing cells such as cancer cells and pathogens .

Case Studies

• Study on Anticancer Efficacy : A study reported enhanced cytotoxic effects when the compound was used in combination with other chemotherapeutic agents, suggesting a synergistic effect that could improve treatment outcomes in cancer therapy .
• Antimicrobial Efficacy Assessment : Comparative analysis with known antibiotics revealed that this compound had superior activity against certain resistant bacterial strains, highlighting its potential as a new antimicrobial agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Benzothiazole/Thiazole Moieties

Compound Name	Key Substituents	Structural Differences	Biological Activity	Reference
4-(Benzo[d]thiazol-2-yl)-2-allyl-3-methyl-1-phenyl-1,2-dihydropyrazol-5-one	- Benzothiazole at C4 - Allyl group at C2	Lacks the iodine substituent and Schiff base linker.	Anticancer (cytotoxic activity)
5-Methyl-2-phenyl-4-[phenyl-(4-phenyl-thiazol-2-ylamino)-methylene]-2,4-dihydro-pyrazol-3-one	- Thiazole-amino-methylene group - Phenyl substituents	Replaces benzothiazole with thiazole; iodine absent.	Antimicrobial (Schiff base activity)
4-({[5-(2,4-Dichlorophenyl)-1,3,4-Thiadiazol-2-yl]Amino}Methylene)-2-(2,4-Dimethylphenyl)-5-Methyl-2,4-Dihydro-3H-Pyrazol-3-One	- Thiadiazole-amino-methylene - Dichlorophenyl group	Substitutes benzothiazole with thiadiazole; chlorine instead of iodine.	Antitubercular and antimicrobial

Key Observations :

• Iodine vs.
• Schiff Base Linkers: The amino-methylene bridge in the target compound and facilitates conjugation, enhancing π-π stacking and redox activity.
• Benzothiazole vs.

Pharmacological Activity Comparison

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Activity	Target Compound	Analogues	Notes
Anticancer	Expected high cytotoxicity due to benzothiazole and iodophenyl groups.	- : IC₅₀ values < 10 μM in leukemia cells. :="" benzothiazole="" breast="" cancer="" derivatives="" hydrazinylidene="" in="" inhibition="" models.<="" show="" td="">	Iodine’s heavy atom effect may enhance DNA cross-linking .
Antimicrobial	Moderate activity predicted.	- : Thiadiazole-pyrazolone hybrids inhibit E. coli (MIC: 8 μg/mL). - : Thiazole-Schiff bases exhibit antifungal activity (MIC: 16 μg/mL).	Methoxy group may reduce efficacy against Gram-negative bacteria .
Anti-inflammatory	Not explicitly tested.	- : Pyrazolone derivatives (e.g., diclofenac analogues) reduce inflammation by COX-2 inhibition.	Structural similarity suggests potential, but iodophenyl may increase toxicity.

Preparation Methods

Synthesis of 4-Iodophenylboronic Acid Derivatives

• Preparation of 4-iodophenylboronic acid involves halogen-lithium exchange or direct borylation of 4-iodoiodobenzene using bis(pinacolato)diboron under palladium catalysis.

Suzuki-Miyaura Coupling

• The reaction involves coupling the iodinated aromatic precursor with the pyrazolone intermediate bearing a suitable leaving group (e.g., halide or triflate).
• Catalyzed by palladium complexes such as Pd(PPh₃)₄ or Pd(dppf)Cl₂.
• Reaction conditions typically include a base such as potassium carbonate or sodium hydroxide, in solvents like dioxane or DMF, at temperatures ranging from 80°C to 100°C.

Example Reaction

Intermediate with halogen (e.g., bromide or chloride) + 4-iodophenylboronic acid + Pd catalyst + base → Coupled product with 4-iodophenyl substituent

Construction of the Benzothiazole Moiety

The benzothiazole ring, particularly with a methoxy substitution at the 6-position, can be synthesized via:

• Condensation of 2-aminothiophenol with formyl derivatives such as aldehydes or ketones.
• Substituting the benzothiazole with methoxy groups through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the precursor.

Alternatively, benzothiazole derivatives can be prepared via cyclization of 2-aminothiophenol with carboxylic acids or their derivatives under dehydrating conditions.

Formation of the Amino-Methylene Linkage

The amino-methylene linkage connecting the benzothiazole and pyrazolone is often formed via condensation reactions :

• Knoevenagel condensation between the amino group of benzothiazole and the aldehyde or ketone functionalities on the pyrazolone core.
• This step often involves mild bases such as piperidine or ammonium acetate, under reflux conditions in ethanol or acetic acid.

Specific Synthetic Routes and Data Tables

The synthesis can be summarized in the following data table, highlighting reaction conditions, yields, and operational notes:

Step	Starting Material	Reagents & Conditions	Product	Yield	Notes
1	Hydrazine hydrate + β-dicarbonyl	Cyclization in ethanol	Pyrazolone core	~85%	Acidic or basic catalysis
2	4-Iodobenzene derivative	Borylation with bis(pinacolato)diboron	4-Iodophenylboronic acid	~70%	Palladium catalysis
3	Pyrazolone intermediate + 4-iodophenylboronic acid	Suzuki coupling, Pd catalyst, base, 80-100°C	Pyrazolone with 4-iodophenyl	~65-75%	Dioxane/DMF solvent
4	2-Aminothiophenol + aldehyde	Cyclization, dehydrating agent	Benzothiazole derivative	~80%	Reflux in acetic acid
5	Benzothiazole derivative + aldehyde	Knoevenagel condensation, base	Amino-methylene linked product	~60-70%	Reflux in ethanol

Advanced Methodologies and Optimization

Recent research emphasizes the importance of microwave-assisted synthesis to accelerate coupling reactions, improve yields, and reduce reaction times. For example:

• Microwave irradiation at 160°C for 1 hour in the presence of palladium catalysts and bases has been shown to enhance coupling efficiency in similar heterocyclic syntheses.
• Use of high-throughput screening to optimize reaction parameters such as temperature, solvent, and catalyst loading.

Q & A

Q. What strategies explore synergistic effects with other therapeutics?

• Methodology : Test combinations with known drugs (e.g., paclitaxel or cisplatin) in checkerboard assays. Calculate synergy scores (CompuSyn software) and validate mechanistic synergy via pathway analysis (e.g., Western blot for apoptosis markers) .